Cas no 122329-02-6 (1-Nitro-2-(tetradecyloxy)benzene)

1-Nitro-2-(tetradecyloxy)benzene structure
122329-02-6 structure
Product Name:1-Nitro-2-(tetradecyloxy)benzene
CAS No:122329-02-6
MF:C20H33NO3
MW:335.480926275253
MDL:MFCD00024222
CID:63594
PubChem ID:4644914
Update Time:2025-04-18

1-Nitro-2-(tetradecyloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Nitro-2-(tetradecyloxy)benzene
    • O-Tetradecyloxynitro-Benzene
    • 2-NITROPHENYLTETRADECYLETHER
    • 1-nitro-2-tetradecoxybenzene
    • 2-TETRADECYLOXYNITROBENZENE
    • o-tetradecyloxynitrobenzene
    • E77936
    • o-nitrophenyl tetradecyl ether
    • SCHEMBL9417638
    • DTXSID00405197
    • MFCD00024222
    • AKOS015890296
    • 4-BROMO-2-PHENYL-BUTYRICACID
    • Benzene, 1-nitro-2-(tetradecyloxy)-
    • 1-nitro-2-tetradecoxy-benzene
    • AS-76063
    • CS-0198887
    • A804876
    • 122329-02-6
    • FT-0652991
    • 2-NITROPHENYL TETRADECYL ETHER
    • MDL： MFCD00024222
    • Inchi： 1S/C20H33NO3/c1-2-3-4-5-6-7-8-9-10-11-12-15-18-24-20-17-14-13-16-19(20)21(22)23/h13-14,16-17H,2-12,15,18H2,1H3
    • InChI Key： PZZKFDTVGVZNJP-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 335.24600
  • Monoisotopic Mass: 335.246
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 15
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 55A^2

Experimental Properties

  • Density: 0.987
  • Boiling Point: 443.4 °C at 760 mmHg
  • Flash Point: 443.4 °C at 760 mmHg
  • Refractive Index: 1.498
  • PSA: 55.05000
  • LogP: 7.19790

1-Nitro-2-(tetradecyloxy)benzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Nitro-2-(tetradecyloxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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N076530-250mg
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eNovation Chemicals LLC
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 122329-02-6 95%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1269557-1g
1-Nitro-2-(tetradecyloxy)benzene
 122329-02-6 98%
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 ￥170.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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 122329-02-6 98%
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